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Compound of Interest

Compound Name:
1,2-

Dichlorohexafluorocyclopentene

Cat. No.: B1213219 Get Quote

Technical Support Center: 1,2-
Dichlorohexafluorocyclopentene
This technical support center provides comprehensive guidance for researchers, scientists, and

drug development professionals on the safe handling and disposal of 1,2-
Dichlorohexafluorocyclopentene waste.

Frequently Asked Questions (FAQs)
What is 1,2-Dichlorohexafluorocyclopentene?

1,2-Dichlorohexafluorocyclopentene is a halogenated cyclopentene derivative with the

chemical formula C₅Cl₂F₆.[1][2] It is a colorless liquid at room temperature and is used in the

synthesis of various compounds, including diarylperfluorocyclopentenes and fluoro-

bisthienylcyclopentenes.[1][3]

What are the primary hazards associated with 1,2-Dichlorohexafluorocyclopentene?

This compound is classified as acutely toxic if swallowed or inhaled and can cause skin and

eye irritation.[1] It is crucial to handle it with appropriate personal protective equipment in a

well-ventilated area.

How should I store 1,2-Dichlorohexafluorocyclopentene in the laboratory?
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Store 1,2-Dichlorohexafluorocyclopentene in a tightly closed container in a cool, dry, and

well-ventilated area, away from incompatible materials. It is recommended to store it in a

designated cabinet for halogenated compounds.

What should I do in case of a spill?

In the event of a small spill, absorb the material with an inert absorbent, such as vermiculite or

sand. For larger spills, evacuate the area and contact your institution's environmental health

and safety (EHS) department. Always wear appropriate PPE during cleanup.

How do I dispose of 1,2-Dichlorohexafluorocyclopentene waste?

1,2-Dichlorohexafluorocyclopentene waste is considered hazardous and must be disposed

of through a licensed hazardous waste disposal company. It should be collected in a dedicated,

properly labeled container for halogenated organic waste, separate from non-halogenated

waste.

Troubleshooting Guides
Handling and Storage Issues
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Issue Possible Cause Troubleshooting Steps

Unpleasant Odor in Storage

Area

Improperly sealed container;

Minor leak.

1. Ensure the container cap is

tightly sealed. 2. Inspect the

container for any cracks or

damage. 3. If a leak is found,

transfer the contents to a new,

appropriate container in a

fume hood. 4. Ventilate the

storage area.

Discoloration of the Chemical
Contamination; Decomposition

over time.

1. Do not use the chemical if

discoloration is observed. 2.

Dispose of the discolored

chemical as hazardous waste.

3. Review storage conditions

to ensure they meet the

recommended guidelines.

Pressure Buildup in the

Container

Storage at elevated

temperatures; Reaction with

contaminants.

1. Carefully vent the container

in a fume hood. 2. If the

chemical has been stored for

an extended period or at

improper temperatures,

consider it for disposal.

Experimental Issues
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Issue Possible Cause Troubleshooting Steps

Incomplete Reaction
Impure starting material;

Incorrect reaction conditions.

1. Verify the purity of the 1,2-

Dichlorohexafluorocyclopenten

e. 2. Confirm the reaction

temperature, pressure, and

stoichiometry are correct as

per the protocol. 3. Ensure all

reactants and solvents are

anhydrous if the reaction is

moisture-sensitive.

Formation of Unexpected

Byproducts

Side reactions due to incorrect

stoichiometry or temperature;

Presence of impurities.

1. Analyze the byproducts to

understand the side reaction.

2. Adjust the molar ratio of

reactants. 3. Control the

reaction temperature more

precisely. 4. Purify the starting

materials and solvents.

Difficulty in Product Isolation
Similar polarity of product and

starting material.

1. Employ a different

chromatographic technique

(e.g., flash chromatography

with a different solvent system,

preparative HPLC). 2.

Consider crystallization if the

product is a solid.

Data Presentation
Physical and Chemical Properties of 1,2-Dichlorohexafluorocyclopentene
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Property Value

CAS Number 706-79-6[1][2]

Molecular Formula C₅Cl₂F₆[1]

Molecular Weight 244.95 g/mol [1]

Appearance Colorless liquid[2]

Boiling Point 90 °C[1]

Density 1.635 g/mL at 25 °C[1]

Refractive Index n20/D 1.37[1]

Experimental Protocols
Protocol 1: General Handling and Dispensing

Preparation: Work in a certified chemical fume hood. Ensure that a safety shower and

eyewash station are readily accessible.

Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety

goggles, and a lab coat.

Dispensing: Use a clean, dry glass syringe or a calibrated pipette to transfer the required

volume of 1,2-Dichlorohexafluorocyclopentene. To minimize vapor release, perform

transfers slowly and avoid splashing.

Cleaning: After dispensing, securely cap the stock container immediately. Clean any

contaminated glassware with an appropriate solvent (e.g., acetone), followed by soap and

water. Dispose of the cleaning solvent as halogenated waste.

Protocol 2: Waste Collection and Labeling
Container Selection: Use a designated, leak-proof, and chemically compatible container for

collecting 1,2-Dichlorohexafluorocyclopentene waste. The container should be clearly

labeled "Halogenated Organic Waste."
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Segregation: Do not mix 1,2-Dichlorohexafluorocyclopentene waste with non-halogenated

organic waste, as this can complicate and increase the cost of disposal.

Labeling: Affix a hazardous waste label to the container. The label must include:

The words "Hazardous Waste"

The full chemical name: "1,2-Dichlorohexafluorocyclopentene"

The approximate concentration and volume

The date of accumulation

The name of the principal investigator or laboratory contact.

Storage of Waste: Store the waste container in a designated satellite accumulation area,

away from heat and ignition sources, and in secondary containment.

Protocol 3: Decontamination of Lab Surfaces
Preparation: Wear appropriate PPE, including gloves and safety goggles.

Absorption: For small spills on a lab bench or in a fume hood, cover the spill with an inert

absorbent material (e.g., vermiculite, sand, or a chemical absorbent pad).

Collection: Carefully scoop the absorbent material into a designated hazardous waste bag or

container.

Surface Cleaning: Wipe the contaminated area with a cloth dampened with a suitable solvent

(e.g., acetone) to remove any remaining residue. Dispose of the cloth as halogenated waste.

Final Wash: Wash the area with soap and water.

Mandatory Visualizations
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Safe Handling Workflow for 1,2-Dichlorohexafluorocyclopentene
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Waste Disposal Workflow for 1,2-Dichlorohexafluorocyclopentene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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